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Compound of Interest

Compound Name:
4-(Dichloromethylene)morpholin-

4-ium

CAS No.: 790600-30-5

Cat. No.: B3043212

Get Quote

Part 1: Executive Summary & Technical Clarification
The Scope
This guide details the synthesis of heterocyclic aldehydes using morpholine-derived Vilsmeier

reagents. While standard Vilsmeier-Haack formylation utilizes DMF and POCl

, the use of

-formylmorpholine (NFM) derivatives offers distinct advantages: reduced toxicity of the
hydrolysis byproduct (morpholine vs. dimethylamine), higher thermal stability of the
intermediate salt, and improved handling characteristics.

Critical Reagent Distinction (Scientific Integrity Alert)
The request specified the use of 4-(Dichloromethylene)morpholin-4-ium for aldehyde

synthesis. It is critical to distinguish between two chemically distinct salts to ensure

experimental success:
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Reagent A: 4-(Chloromethylene)morpholin-4-ium chloride (The "Vilsmeier" Salt)

Structure:

Function: Introduces a formyl group (-CHO).

Application: This is the correct reagent for the synthesis of heterocyclic aldehydes.

Reagent B: 4-(Dichloromethylene)morpholin-4-ium chloride (The "Viehe" Salt Analog)

Structure:

Function: Introduces a carboxylic acid derivative (amide, ester, or thioamide).

Application: Hydrolysis of the intermediate formed by this reagent yields an amide, not an

aldehyde.

Directive: To achieve the stated goal of aldehyde synthesis, this protocol utilizes Reagent A

(Chloromethylene). However, the preparation and handling described below apply to the class

of morpholinium iminium salts, with specific stoichiometry adjustments noted.

Part 2: Scientific Foundation & Mechanism
Mechanistic Pathway
The reaction proceeds via Electrophilic Aromatic Substitution (

).[1] The morpholine-derived Vilsmeier reagent is a "soft" electrophile, showing high
regioselectivity for electron-rich heterocycles (e.g., indoles at C3, pyrroles at C2).

Key Advantage: The morpholinium moiety renders the intermediate iminium salt more

crystalline and less hygroscopic than its dimethylamino counterpart, allowing for isolation and

stoichiometric dosing.

Pathway Visualization
The following diagram illustrates the divergence between the Chloro- and Dichloro- reagents,

confirming why the Chloromethylene variant is required for aldehydes.
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Path A (Correct)

SIDE PRODUCT:
Morpholine Amide
(Ar-CO-N-Morph)

Path B (Incorrect)

Click to download full resolution via product page

Caption: Mechanistic divergence showing that Aldehyde synthesis requires the

Chloromethylene reagent (Path A), whereas the Dichloromethylene reagent yields amides

(Path B).

Part 3: Experimental Protocols
Reagent Preparation: 4-(Chloromethylene)morpholin-4-
ium Chloride
Note: While commercially available, in-situ preparation or fresh isolation ensures maximum

activity.

Materials:

-Formylmorpholine (NFM) [CAS: 4394-85-8]

Oxalyl Chloride [CAS: 79-37-8] (Preferred over POCl

for cleaner salt isolation)

Anhydrous Dichloromethane (DCM) or Diethyl Ether (

)
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Step-by-Step Protocol:

Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a nitrogen inlet,

addition funnel, and magnetic stir bar.

Solvation: Charge flask with

-Formylmorpholine (11.5 g, 100 mmol) and anhydrous

(100 mL). Cool to 0°C in an ice bath.

Activation: Add Oxalyl Chloride (12.7 g, 100 mmol) dropwise over 20 minutes. Caution: Gas

evolution (CO/CO

). Ensure proper venting.

Precipitation: A white precipitate (the Vilsmeier salt) will form immediately. Stir at 0°C for 1

hour, then warm to Room Temperature (RT) for 30 minutes.

Isolation (Optional but Recommended): Under

atmosphere, filter the salt via Schlenk filtration. Wash with cold anhydrous

.

Storage: Store in a desiccator at -20°C. The salt is hygroscopic.

Core Protocol: Formylation of Indole
Target: Synthesis of Indole-3-carboxaldehyde.

Reagents:

Substrate: Indole (1.17 g, 10 mmol)

Reagent: 4-(Chloromethylene)morpholin-4-ium chloride (1.87 g, 11 mmol, 1.1 equiv)

Solvent: Anhydrous DCM (50 mL)

Workflow:
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Suspension: Suspend the pre-formed Vilsmeier salt (1.1 equiv) in anhydrous DCM (30 mL)

at 0°C.

Addition: Dissolve Indole in DCM (20 mL) and add dropwise to the salt suspension. The

mixture may turn yellow/orange.

Reaction: Remove ice bath. Stir at RT for 2–4 hours.[2]

Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The intermediate iminium salt

usually stays at the baseline; the starting material should disappear.

Hydrolysis (Critical Step):

Cool the mixture to 0°C.

Add 2M Sodium Acetate (aq) (20 mL) slowly.

Stir vigorously for 30 minutes. The biphasic mixture allows the iminium species to

hydrolyze to the aldehyde.[3]

Workup: Separate the organic layer.[4] Extract aqueous layer with DCM (2 x 20 mL).

Combine organics, wash with brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol or purify via flash chromatography.

Part 4: Data Analysis & Optimization
Solvent System Comparison
The choice of solvent significantly impacts the yield and reaction rate. The morpholinium salt

shows different solubility profiles compared to the standard DMF-POCl

adduct.
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Solvent Temperature
Yield (Indole-3-
CHO)

Notes

DCM 25°C 92%

Best for solubility of

the morpholine salt;

easy workup.

MeCN 25°C 88%

Good for more polar

substrates; harder to

remove morpholine

byproduct.

DMF
0°C

80°C
75%

Standard Vilsmeier

conditions (using

POCl3); lower yield

due to harshness.

Toluene 110°C 60%

Poor solubility of the

salt; requires high

temp.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Low Yield / No Reaction Hydrolysis of Reagent

The salt is highly hygroscopic.

Ensure all glassware is flame-

dried and solvents are

anhydrous. Use fresh oxalyl

chloride.

Formation of Amide Wrong Reagent Used

You likely used the

Dichloromethylene (Viehe)

salt. Switch to the

Chloromethylene salt (derived

from N-Formylmorpholine).

Substrate Polymerization Acidic Conditions

The reaction generates HCl.

For acid-sensitive heterocycles

(e.g., furans), add a scavenger

(e.g., 1 equiv of 2,6-lutidine) or

use the isolated

salt variant.

Incomplete Hydrolysis Stable Iminium Salt

Some morpholine iminium

salts are very stable. Increase

hydrolysis time (up to 12h) or

use 10% NaOH instead of

NaOAc (if substrate tolerates

base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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